N-(5-chloro-2-methylphenyl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-7-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C16H16ClN3O2S/c1-9-3-4-12(17)5-13(9)19-14(21)11-7-20-15(22)10(2)6-18-16(20)23-8-11/h3-6,11H,7-8H2,1-2H3,(H,19,21)
• InChI Key: ROKGWXWWKIPNAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2CN3C(=O)C(=CN=C3SC2)C
• Molecular Formula: C16H16ClN3O2S
• Molecular Weight: 349.8 g/mol

Description

“N-(5-chloro-2-methylphenyl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a pyrimidine ring, a thiazine ring, and an amide group. These types of compounds are often used in medicinal chemistry due to their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to analyze its structure.

Chemical Reactions Analysis

This compound, like other organic compounds, would be expected to undergo various chemical reactions. Its reactivity would be influenced by factors such as the electron density of its atoms, the presence of functional groups, and steric effects.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would be influenced by factors such as its molecular structure, polarity, and the presence of functional groups.

Scientific Research Applications

Synthesis and Chemical Properties

The compound N-(5-chloro-2-methylphenyl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a derivative of Biginelli compounds, which are synthesized via multi-component reactions involving aldehydes, β-keto esters, and urea or thiourea. Such compounds, including pyrimido[2,3-b]thiazines, can be synthesized through various reactions, including methylation, acylation, and condensation with dielectrophiles. These processes allow for the production of a wide range of heterocyclic compounds that are significant in medicinal chemistry due to their diverse biological activities (Kappe & Roschger, 1989).

Biological Activities

Derivatives of tetrahydropyrimido[2,1-b][1,3]thiazines, such as the compound , have been explored for their potential biological activities. For instance, thiazolopyrimidines and thiazino derivatives synthesized from similar core structures have been investigated for antimicrobial properties. The structural modifications on these compounds, including thiazolopyrimidines, contribute to their activity against various microbial strains, showcasing the potential of such derivatives in developing new antimicrobial agents (Gad-Elkareem et al., 2011).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often related to the compound’s structure.

Safety and Hazards

The safety and hazards associated with a compound depend on factors such as its reactivity, toxicity, and environmental impact. Without specific data on this compound, it’s difficult to provide detailed safety information.

Future Directions

Future research on this compound could involve further exploration of its synthesis, analysis of its properties, and investigation of its potential biological activities.